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Compound of Interest

Compound Name: anthracene-9,10-diol

Cat. No.: B1198905

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling anthracene-9,10-diol (CAS RN: 4981-66-2). The information is
compiled to ensure the safety of laboratory personnel and to provide a framework for the
proper management of this chemical.

Hazard Identification and GHS Classification

Anthracene-9,10-diol is a polycyclic aromatic hydrocarbon derivative. Based on information
from chemical suppliers, it is classified as a hazardous substance.
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Hazard Class

GHS Pictogram

Signal Word Hazard Statement

o GHSO07: ) H302: Harmful if
Acute Toxicity, Oral ) Warning
Harmful/Irritant swallowed
Skin GHSO07: ] H315: Causes skin
) o ] Warning o
Corrosion/Irritation Harmful/Irritant irritation
Serious Eye GHSO07: ] H319: Causes serious
. : Warning o
Damage/Eye Irritation Harmful/Irritant eye irritation
Specific Target Organ
Toxicity - Single GHSO07: ] H335: May cause
Warning

Exposure (Respiratory

Irritation)

Harmful/lrritant

respiratory irritation

Data sourced from AK Scientific, abcr GmbH, and Fluorochem.[1][2][3]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory to prevent exposure through inhalation, skin contact,

and eye contact.
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PPE Category

Recommended Equipment

Specifications and Best
Practices

Eye and Face Protection

Chemical safety goggles and a

face shield.

Must meet EN 166 (EU) or
ANSI z87.1 (US) standards. A
face shield should be worn
over goggles when there is a
risk of splashing or dust

generation.

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile rubber, Neoprene),
a chemically resistant lab coat,

and closed-toe shoes.

Regular glove changes are
crucial. Consult manufacturer's
chemical resistance data. A lab

coat should be fully buttoned.

Respiratory Protection

A NIOSH-approved respirator
with appropriate cartridges for
organic vapors and

particulates.

To be used in a well-ventilated
area or a chemical fume hood.
For significant dust generation,
a P95 or higher particulate
filter is recommended. In case
of high concentrations or
emergencies, a self-contained
breathing apparatus (SCBA) is

necessary.

General PPE recommendations are based on safety data sheets for similar anthracene

compounds.[4][5]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is essential for minimizing exposure and ensuring

safety.

3.1. Preparation

» Risk Assessment: Before commencing any work, conduct a thorough risk assessment for the

planned experiment.
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e Fume Hood: Ensure a certified chemical fume hood is operational. All handling of
anthracene-9,10-diol powder should be performed within the fume hood.

o Gather Materials: Assemble all necessary equipment, including spatulas, weighing paper,
and sealable containers, within the fume hood to avoid unnecessary movement.

e Don PPE: Put on all required personal protective equipment as detailed in the table above.
3.2. Handling

 Aliquotting: Carefully weigh and transfer the required amount of anthracene-9,10-diol. Use
anti-static weighing dishes to prevent dispersal of the powder.

e Minimize Dust: Handle the powder gently to minimize dust generation.

o Perform Experiment: Conduct all experimental steps within the chemical fume hood, keeping
the sash at the lowest practical height.

3.3. Post-Handling

» Decontamination: Thoroughly decontaminate all surfaces and equipment that have come into
contact with the chemical. A recommended procedure is to wipe surfaces with a solvent such
as acetone, followed by a wash with soap and water. Collect all cleaning materials as
hazardous waste.

» Doffing PPE: Remove PPE in the correct order to avoid cross-contamination.

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.
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Anthracene-9,10-diol Handling Workflow
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Caption: A workflow for the safe handling of anthracene-9,10-diol.
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Emergency and Spill Response Plan

Immediate and appropriate action is critical in the event of a spill.
4.1. Minor Spill (Contained within a fume hood)
o Alert Personnel: Inform others in the immediate vicinity.

o Containment: If a liquid solution, use an appropriate absorbent material (e.g., vermiculite,
sand) to contain the spill. For a powder, cover with a damp paper towel to avoid generating
dust.

e Cleanup: Carefully scoop the contained material into a labeled, sealable hazardous waste
container.

o Decontaminate: Clean the spill area as described in the post-handling procedure.

4.2. Major Spill (Outside of a fume hood)

Evacuate: Immediately evacuate the area.
« |solate: Close the doors to the laboratory and prevent re-entry.
» Notify: Contact your institution's emergency response team and provide details of the spill.

o First Aid: If there has been personal exposure, remove contaminated clothing and flush the
affected skin or eyes with copious amounts of water for at least 15 minutes. Seek immediate
medical attention.
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Spill Response Plan
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Caption: A logical flow for responding to a chemical spill.

Disposal Plan

All waste containing anthracene-9,10-diol must be treated as hazardous waste.

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1198905?utm_src=pdf-body-img
https://www.benchchem.com/product/b1198905?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Waste Type Disposal Procedure

Unused or contaminated solid anthracene-9,10-
diol, as well as contaminated consumables
) (e.g., gloves, weighing paper, absorbent
Solid Waste ) ]
materials), must be collected in a clearly
labeled, sealed, and compatible hazardous

waste container.

Solutions containing anthracene-9,10-diol and
o rinsates from decontamination should be
Liquid Waste ]
collected in a separate, labeled hazardous

waste container for liquid organic waste.

Empty containers should be triple-rinsed with a
suitable solvent (e.g., acetone). The rinsate

Empty Containers must be collected as hazardous liquid waste.
The rinsed container can then be disposed of
according to institutional guidelines.

All waste disposal must adhere to local, state, and federal regulations.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Anthracene-9,10-diol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198905#personal-protective-equipment-for-
handling-anthracene-9-10-diol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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